2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide

• IUPAC Name: 2-[(4-acetamidobenzoyl)amino]-N-benzylbenzamide
• InChI: InChI=1S/C23H21N3O3/c1-16(27)25-19-13-11-18(12-14-19)22(28)26-21-10-6-5-9-20(21)23(29)24-15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,24,29)(H,25,27)(H,26,28)
• InChI Key: OISSLBQEMWYZAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide, also known as ABBA, is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Mechanism of Action

2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the growth of cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide also inhibits the production of inflammatory cytokines by blocking the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been shown to have a low toxicity profile and is well-tolerated in laboratory experiments. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been shown to inhibit the growth of a variety of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has several advantages for laboratory experiments, including its low toxicity profile and its ability to inhibit the growth of cancer cells and reduce inflammation. However, 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

For the use of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide in scientific research include exploring its potential as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative diseases. Further research is also needed to optimize the synthesis method of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide and improve its solubility and stability for use in laboratory experiments. Additionally, the mechanism of action of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide needs to be further elucidated to better understand its effects on cancer cells and inflammatory cytokines.

Scientific Research Applications

2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been studied for its potential use as a therapeutic agent for cancer treatment. Research has shown that 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has also been studied for its potential use as an anti-inflammatory agent. Research has shown that 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the production of inflammatory cytokines, which are involved in the development of inflammatory diseases.